Cas no 10328-34-4 (Benzenemethanaminium,N-hexadecyl-N,N-dimethyl-)

Benzenemethanaminium,N-hexadecyl-N,N-dimethyl- structure
10328-34-4 structure
Product Name:Benzenemethanaminium,N-hexadecyl-N,N-dimethyl-
CAS No:10328-34-4
MF:C25H46N
MW:360.639447689056
CID:98777
PubChem ID:31203
Update Time:2025-04-18

Benzenemethanaminium,N-hexadecyl-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,N-hexadecyl-N,N-dimethyl-
    • CETYL DIMETHYL BENZYL AMMONIUM
    • Ammonium,benzylhexadecyldimethyl- (8CI)
    • Benzylcetyldimethylammonium
    • Benzyldimethylhexadecylammonium
    • Hexadecylbenzyldimethylammonium ion
    • Hexadecyldimethylbenzylammonium
    • enzenemethaminium, N-hexadecyl-N,N-dimethyl, chloride
    • BENZALKONIUM CHLORIDE C16
    • A901252
    • Cetalkonium ion
    • DTXSID3047007
    • CHEMBL1624075
    • 51895-89-7
    • Benzyldimethylhexadecyl ammonium
    • UNII-FHG725432Z
    • N-Benzyl-N,N-dimethylhexadecan-1-aminium
    • Benzyldimethylhexadecylammonium cation
    • benzyl-hexadecyl-dimethyl-ammonium
    • Benzyl hexadecyl dimethyl ammonium
    • SCHEMBL233796
    • CHEBI:135523
    • Cetalkonium
    • DB11583
    • NS00004120
    • SR-01000944408
    • 10328-34-4
    • FHG725432Z
    • BENZENEMETHANAMINIUM, N-HEXADECYL, N,N-DIMETHYL-
    • Cetalkonium cation
    • SR-01000944408-1
    • Benzenemethanaminium, N-hexadecyl-N,N-dimethyl-
    • CBnBr
    • Cetyldimethylbenzylammonium
    • Q27277991
    • benzylhexadecyldimethylammonium
    • benzyl-hexadecyl-dimethylazanium
    • Inchi: 1S/C25H46N/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-26(2,3)24-25-21-18-17-19-22-25/h17-19,21-22H,4-16,20,23-24H2,1-3H3/q+1
    • InChI Key: QDYLMAYUEZBUFO-UHFFFAOYSA-N
    • SMILES: [N+](C)(C)(CC1C=CC=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 360.36328
  • Monoisotopic Mass: 395.331878
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 17
  • Complexity: 291
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 9.5

Experimental Properties

  • Melting Point: 54-58 oC
  • PSA: 0
  • LogP: 7.74430
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